2,4-Dinitro-6-(quinolin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one

• CAS No.: 112752-10-0
• Molecular Formula: C15H9N3O5
• Molecular Weight: 311.25 g/mol
• IUPAC Name: 2,4-dinitro-6-quinolin-2-ylphenol
• InChI: InChI=1S/C15H9N3O5/c19-15-11(7-10(17(20)21)8-14(15)18(22)23)13-6-5-9-3-1-2-4-12(9)16-13/h1-8,19H
• InChI Key: BBTHFKQNMVIDFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C3=C(C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])O

Description

2,4-Dinitro-6-(quinolin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one is a complex organic compound that features both nitro and quinoline functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dinitro-6-(quinolin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one typically involves multi-step organic reactions. One possible route could involve the nitration of a quinoline derivative followed by a condensation reaction with a cyclohexa-2,4-dien-1-one derivative. The reaction conditions may include the use of strong acids or bases, elevated temperatures, and specific solvents to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound would likely require optimization of the synthetic route to ensure high yield and purity. This could involve the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2,4-Dinitro-6-(quinolin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one can undergo various chemical reactions, including:

Oxidation: The nitro groups can be further oxidized under strong oxidizing conditions.

Reduction: The nitro groups can be reduced to amines using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo electrophilic or nucleophilic substitution reactions, particularly at the quinoline ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with a palladium catalyst (Pd/C), sodium borohydride (NaBH4)

Substitution: Halogenating agents, nucleophiles such as amines or thiols

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, reduction of the nitro groups would yield the corresponding amines.

Scientific Research Applications

Chemistry: As a precursor for the synthesis of more complex molecules.

Biology: Potential use as a probe or inhibitor in biochemical assays.

Medicine: Investigation of its pharmacological properties for potential therapeutic uses.

Industry: Use in the development of advanced materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2,4-Dinitro-6-(quinolin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one would depend on its specific application. In biological systems, it may interact with specific enzymes or receptors, altering their activity. The nitro and quinoline groups could play a role in its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

2,4-Dinitrophenylhydrazine: Used in the detection of carbonyl compounds.

Quinoline: A heterocyclic aromatic organic compound with various applications in medicine and industry.

2,4-Dinitroanisole: Used as an intermediate in the synthesis of dyes and explosives.

Uniqueness

2,4-Dinitro-6-(quinolin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one is unique due to the combination of nitro and quinoline groups, which may confer distinct chemical and biological properties compared to other similar compounds.